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Compound of Interest

Compound Name: 2'-Bromo-4'-fluoroacetophenone

Cat. No.: B118180 Get Quote

An In-depth Technical Guide to the Physical Properties of 2'-Bromo-4'-fluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2'-
Bromo-4'-fluoroacetophenone (CAS No. 403-29-2), a key intermediate in organic and

medicinal chemistry. This document consolidates essential data, outlines a standard

experimental protocol for property determination, and presents a logical workflow for the

characterization of such chemical intermediates.

Compound Overview
2'-Bromo-4'-fluoroacetophenone, also known as 4-Fluorophenacyl bromide, is an

organohalogen and aromatic ketone.[1] Its structure, featuring a phenyl ring substituted with

fluorine and a brominated acetyl group, makes it a versatile building block in the synthesis of

various pharmaceutical and agrochemical compounds.[1][2] At room temperature, it typically

appears as a white to light yellow or beige crystalline solid.[1][2][3][4]

Physical and Chemical Properties
The fundamental physical and chemical properties of 2'-Bromo-4'-fluoroacetophenone are

summarized below. This data is critical for its handling, reaction setup, and purification.
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Property Value Source(s)

CAS Number 403-29-2 [2][3][5]

Molecular Formula C₈H₆BrFO [2][3][5]

Molecular Weight 217.04 g/mol [2][5][6]

Appearance

White to light yellow/cream or

beige crystalline powder or

flakes.

[1][2][3][4]

Melting Point

46-50 °C.[2][3] Other sources

report a range of 47-49 °C.[4]

[7]

[2][3][4][7]

Boiling Point

150 °C at 12 mmHg.[4][5]

Another source reports 153 °C

at 12 mmHg.[2]

[2][4][5]

Solubility
Soluble in methanol.[1][2][4]

Sparingly soluble in water.[1]
[1][2][4]

Flash Point

>110 °C (>230 °F).[5] One

source specifies 113 °C (235.4

°F) in a closed cup test.[6]

[5][6]

Purity (by GC)
Typically ≥96.0% or >97.0%.[2]

[3]
[2][3]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization.

Below is a standard methodology for determining the melting point of a solid organic compound

like 2'-Bromo-4'-fluoroacetophenone.

Objective: To determine the melting point range of a solid sample using a digital melting point

apparatus.

Materials:
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Sample of 2'-Bromo-4'-fluoroacetophenone

Capillary tubes (closed at one end)

Digital melting point apparatus (e.g., Mel-Temp® or similar)

Spatula

Mortar and pestle (if sample is not a fine powder)

Methodology:

Sample Preparation: Ensure the 2'-Bromo-4'-fluoroacetophenone sample is completely

dry and in the form of a fine powder. If necessary, gently crush the crystals using a mortar

and pestle.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample,

forcing a small amount of the solid into the tube. Invert the tube and tap its closed end gently

on a hard surface to pack the sample tightly into the bottom. The packed sample height

should be approximately 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus. Set the starting temperature to approximately 10-15 °C below the expected

melting point (e.g., start at 35 °C).

Heating Rate: Set a slow, steady heating rate, typically 1-2 °C per minute, to ensure thermal

equilibrium between the sample, thermometer, and heating block. A rapid heating rate can

lead to an artificially wide and inaccurate melting range.

Observation and Recording:

Observe the sample through the magnifying lens.

Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the entire solid sample has completely melted into a

clear liquid.
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Reporting: The melting point is reported as the range from T₁ to T₂. For a pure compound,

this range is typically narrow (0.5-2 °C).

Logical Workflow for Characterization
The characterization of a synthesized chemical intermediate like 2'-Bromo-4'-
fluoroacetophenone follows a logical progression to confirm its identity and purity. The

following diagram illustrates a typical workflow for researchers.
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Caption: General workflow for the synthesis and characterization of a chemical intermediate.
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Handling and Storage
2'-Bromo-4'-fluoroacetophenone is classified as a corrosive substance that causes severe

skin burns and eye damage.[2][5] It is also a lachrymator, meaning it can cause tearing.[4]

Therefore, appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat, should be worn during handling. All work should be conducted in a well-

ventilated chemical fume hood.[5]

For storage, the compound should be kept in a tightly closed container in a dry, refrigerated (0-

10°C) place.[2][5] It is noted to be sensitive to light, heat, and moisture.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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